Cas no 937690-15-8 (1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-)

1H-Imidazole-4-carboxylic  acid,  5-amino-1-ethyl- structure
937690-15-8 structure
Product Name:1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-
CAS No:937690-15-8
MF:C6H9N3O2
MW:155.154560804367
CID:1000047
PubChem ID:23009793
Update Time:2025-04-20

1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylic acid, 5-amino-1-ethyl-
    • SCHEMBL20552051
    • 937690-15-8
    • AKOS004121025
    • 5-Amino-1-ethyl-1H-imidazole-4-carboxylic acid
    • Inchi: 1S/C6H9N3O2/c1-2-9-3-8-4(5(9)7)6(10)11/h3H,2,7H2,1H3,(H,10,11)
    • InChI Key: IJMOHWXRUQACLB-UHFFFAOYSA-N
    • SMILES: OC(C1=C(N)N(C=N1)CC)=O

Computed Properties

  • Exact Mass: 155.069
  • Monoisotopic Mass: 155.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1A^2
  • XLogP3: 0.4
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